Cas no 1270410-11-1 (3-(5-methylpyridin-3-yl)morpholine)

• Product Name: 3-(5-methylpyridin-3-yl)morpholine
• CAS No: 1270410-11-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6460669
• PubChem ID: 55282395
• Update Time: 2025-05-25

3-(5-methylpyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-3-yl)morpholine
• 1270410-11-1
• EN300-1865452
• AKOS006343340

• Inchi： 1S/C10H14N2O/c1-8-4-9(6-11-5-8)10-7-13-3-2-12-10/h4-6,10,12H,2-3,7H2,1H3
• InChI Key： UNNYMGDEVIDSSA-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=C(C)C=2)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(5-methylpyridin-3-yl)morpholine

Professional Introduction to Compound with CAS No 1270410-11-1 and Product Name 3-(5-methylpyridin-3-yl)morpholine

The compound with the CAS number 1270410-11-1 and the product name 3-(5-methylpyridin-3-yl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The structural motif of 3-(5-methylpyridin-3-yl)morpholine incorporates a pyridine ring substituted with a methyl group at the 5-position, linked to a morpholine moiety at the 3-position. This specific arrangement imparts distinct chemical and biological properties that make it a valuable scaffold for designing novel therapeutic agents.

In the realm of pharmaceutical research, the exploration of heterocyclic compounds has been a cornerstone for developing new drugs. The pyridine and morpholine moieties in 3-(5-methylpyridin-3-yl)morpholine are particularly noteworthy, as they are known to exhibit a wide range of biological activities. Pyridine derivatives are frequently found in active pharmaceutical ingredients (APIs) due to their ability to interact with biological targets such as enzymes and receptors. Similarly, morpholine derivatives are recognized for their role in enhancing drug solubility and bioavailability, which are critical factors in the formulation of effective medications.

Recent studies have highlighted the therapeutic potential of 3-(5-methylpyridin-3-yl)morpholine in various disease models. One of the most promising areas of research involves its application in anti-inflammatory and immunomodulatory therapies. The compound has been shown to exhibit significant inhibitory effects on key inflammatory pathways, making it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes, thereby reducing systemic inflammation.

Furthermore, 3-(5-methylpyridin-3-yl)morpholine has demonstrated potential in oncology research. Preliminary studies suggest that it may interfere with cancer cell proliferation by inhibiting specific kinases involved in tumor growth and metastasis. The pyridine ring's ability to engage with ATP-binding sites in kinases makes this compound an attractive lead for developing targeted therapies against various types of cancer. Additionally, its morpholine moiety contributes to improved pharmacokinetic properties, which is essential for achieving effective drug delivery and therapeutic outcomes.

The synthesis of 3-(5-methylpyridin-3-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications at different positions within the molecule, enabling the exploration of analogues with enhanced biological activity.

In terms of pharmacological evaluation, 3-(5-methylpyridin-3-yl)morpholine has been subjected to rigorous testing in vitro and in vivo models. In cell-based assays, it has shown potent activity against various disease-relevant targets, including enzymes involved in pain signaling and neurotransmitter regulation. Animal models have further corroborated these findings, demonstrating that 3-(5-methylpyridin-3-yl)morpholine can modulate physiological processes associated with inflammation and cancer progression. These preclinical results provide a strong rationale for advancing this compound into clinical trials for human therapeutic applications.

The development of 3-(5-methylpyridin-3-yl)morpholine as a lead compound also underscores the importance of computational chemistry and molecular modeling in modern drug discovery. By leveraging computational tools, researchers can predict the binding interactions between this compound and its target proteins with high accuracy. This approach not only accelerates the identification of potential drug candidates but also helps in optimizing their structure for improved efficacy and reduced side effects. The integration of experimental data with computational insights has been instrumental in refining the pharmacological profile of 3-(5-methylpyridin-3-yl)morpholine.

Future directions in the research involving 1270410-11-1 and its derivatives include exploring its role in central nervous system (CNS) disorders. The combination of pyridine and morpholine moieties suggests that this compound may interact with neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Investigating these potential applications could open new avenues for therapeutic intervention using this novel scaffold.

Moreover, green chemistry principles are being increasingly adopted in the synthesis of pharmaceutical compounds like 1270410-11-1. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce environmental impact. This aligns with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality and safety.

In conclusion,1270410-11-1, particularly when referred to by its product name 3-(5-methylpyridin-3-yl)morpholine, represents a significant contribution to pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including anti-inflammatory treatments, oncology, pain management, and CNS disorders. Through continued research efforts focused on synthesis optimization, pharmacological evaluation, computational modeling, and sustainable practices,1270410-11-1 holds great promise as a foundation for developing next-generation therapeutics that address unmet medical needs.